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Compound of Interest

Compound Name: 5-Epilithospermoside

Cat. No.: B1632119

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Epilithospermoside is a pyrrolizidine alkaloid isolated from the roots of Lithospermum
officinale, a plant with a history of use in traditional medicine.[1] While specific research on 5-
Epilithospermoside is limited, this guide provides a comprehensive overview of its chemical
properties and explores its potential biological activities based on the known pharmacological
effects of Lithospermum officinale extracts and related compounds. This document aims to
serve as a foundational resource for researchers interested in the further investigation and
potential therapeutic applications of this natural product.

Chemical Properties

5-Epilithospermoside is a complex alkaloid with the following chemical identifiers:
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Property Value

CAS Number 84799-31-5[1][2]
Molecular Formula C14H19NOs[1]
Molecular Weight 329.3 g/mol [1]

(22)-2-[(4R,5R,6S)-4,5-dihydroxy-6-
[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxycyclohex-2-en-1-

Chemical Name

ylidene]acetonitrile[3]

Potential Biological Activities

Direct experimental evidence for the biological activity of 5-Epilithospermoside is not
extensively documented in publicly available literature. However, the plant from which it is
derived, Lithospermum officinale, has been traditionally used for various ailments and has been
shown to possess anti-inflammatory, antioxidant, and anticancer properties.[4][5][6] These
activities are attributed to a variety of its chemical constituents, including pyrrolizidine alkaloids,
shikonin, and phenolic acids.[4]

Anti-inflammatory and Antioxidant Effects

Extracts from Lithospermum officinale have demonstrated notable anti-inflammatory and
antioxidant activities.[6][7] The plant's constituents are known to inhibit lipoxygenase activity, a
key enzyme in inflammatory pathways.[7] The presence of phenolic compounds also
contributes to its antioxidant effects.[7] It is plausible that 5-Epilithospermoside, as a
constituent of this plant, may contribute to these effects.

Anticancer Potential

Lithospermum officinale has been investigated for its anticancer effects.[4] While the specific
contribution of 5-Epilithospermoside to this activity is unknown, other compounds from the
plant have shown cytotoxic effects against cancer cell lines.

Experimental Protocols
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Due to the limited specific research on 5-Epilithospermoside, this section outlines general
experimental protocols for the isolation and preliminary biological screening of natural products,
which would be applicable to the study of this compound.

Isolation and Purification of 5-Epilithospermoside

e Source Material: Dried and powdered roots of Lithospermum officinale.

Extraction: The powdered material is typically extracted with a suitable solvent, such as
methanol or ethanol, using methods like maceration or Soxhlet extraction.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity (e.g., hexane, chloroform, ethyl acetate, and water) to separate
compounds based on their polarity.

Chromatography: The fractions containing the target compound are further purified using
chromatographic techniques. This may involve column chromatography on silica gel or other
stationary phases, followed by preparative high-performance liquid chromatography (HPLC)
to yield the pure compound.

Structure Elucidation: The structure of the isolated 5-Epilithospermoside is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H
and 13C NMR) and Mass Spectrometry (MS).

In Vitro Biological Activity Screening

o Cytotoxicity Assays: To assess anticancer potential, the MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay is commonly used to determine the inhibitory
effect of the compound on the proliferation of various cancer cell lines.

Anti-inflammatory Assays: The anti-inflammatory activity can be evaluated by measuring the

inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage

cell lines (e.g., RAW 264.7). The expression of inflammatory mediators like cyclooxygenase-

2 (COX-2) and inducible nitric oxide synthase (iNOS) can also be assessed using techniques
like Western blotting or quantitative PCR (QPCR).
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e Antioxidant Assays: The antioxidant capacity can be determined using various assays, such
as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-
bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assay, or the ferric reducing
antioxidant power (FRAP) assay.

Signaling Pathways

The precise signaling pathways modulated by 5-Epilithospermoside have not been
elucidated. However, based on the known activities of Lithospermum officinale extracts,
potential target pathways can be hypothesized.
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Experimental Workflow for 5-Epilithospermoside Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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